Cas no 927801-16-9 (2-(2,2-dimethylpropyl)morpholine)

• Product Name: 2-(2,2-dimethylpropyl)morpholine
• CAS No: 927801-16-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5944179
• PubChem ID: 20792973
• Update Time: 2025-05-23

2-(2,2-dimethylpropyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(2,2-dimethylpropyl)-
• SCHEMBL10308899
• 2-Neopentylmorpholine
• AKOS006330972
• 927801-16-9
• 2-(2,2-dimethylpropyl)morpholine
• EN300-1827259

• Inchi： 1S/C9H19NO/c1-9(2,3)6-8-7-10-4-5-11-8/h8,10H,4-7H2,1-3H3
• InChI Key： ZZOVQLMZSVTWEL-UHFFFAOYSA-N
• SMILES： N1CCOC(CC(C)(C)C)C1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.870±0.06 g/cm3(Predicted)
• Boiling Point: 211.7±15.0 °C(Predicted)
• pka: 8.97±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(2,2-dimethylpropyl)morpholine

2-(2,2-Dimethylpropyl)morpholine (CAS No: 927801-16-9)

2-(2,2-Dimethylpropyl)morpholine, also known by its CAS registry number 927801-16-9, is a versatile organic compound with significant applications in various industries. This compound belongs to the morpholine family, which is a six-membered heterocyclic ring containing one oxygen atom and five carbon atoms. The morpholine structure is widely recognized for its stability and reactivity, making it a valuable component in numerous chemical processes.

The molecular formula of 2-(2,2-dimethylpropyl)morpholine is C₁₃H₂₄N₁O, and its molecular weight is approximately 204.33 g/mol. The compound exists as a colorless to pale yellow liquid with a characteristic odor. Its physical properties, such as boiling point and density, make it suitable for use in various chemical reactions and industrial applications.

Recent studies have highlighted the potential of morpholine derivatives, including 2-(2,2-dimethylpropyl)morpholine, in the development of novel pharmaceuticals. Researchers have explored the compound's ability to act as a building block for creating bioactive molecules with potential therapeutic applications. For instance, its role in the synthesis of anti-inflammatory agents and antioxidants has garnered significant attention in the scientific community.

In addition to its pharmaceutical applications, 927801-16-9 has found utility in the agricultural sector. It has been investigated as a component in pesticides and herbicides due to its ability to enhance the efficacy of these compounds. Recent advancements in green chemistry have also led to the exploration of this compound as an environmentally friendly alternative to traditional chemical agents.

The synthesis of 2-(2,2-dimethylpropyl)morpholine involves a multi-step process that typically includes nucleophilic substitution reactions and ring-closing mechanisms. Recent research has focused on optimizing these processes to improve yield and reduce production costs. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics while maintaining product quality.

From an environmental standpoint, the biodegradability of 927801-16-9 has been studied extensively. Findings indicate that the compound exhibits moderate biodegradation under aerobic conditions, making it a more sustainable option compared to some other morpholine derivatives. This aspect is particularly important for industries seeking to minimize their environmental footprint.

In conclusion, 2-(2,2-dimethylpropyl)morpholine (CAS No: 927801-16-9) is a multifaceted compound with promising applications across various fields. Its role in drug discovery, agriculture, and sustainable chemistry continues to be explored by researchers worldwide. As advancements in synthetic methodologies and environmental impact assessments progress, this compound is expected to play an even more significant role in shaping future innovations.